Cas no 312929-75-2 (1H-Benzimidazole-1-acetic acid, 2-(butylthio)-)

• Product Name: 1H-Benzimidazole-1-acetic acid, 2-(butylthio)-
• CAS No: 312929-75-2
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 1452369
• PubChem ID: 2772433
• Update Time: 2025-04-20

1H-Benzimidazole-1-acetic acid, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-(butylthio)-
• (2-butylsulfanyl-benzoimidazol-1-yl)-acetic acid
• SR-01000501419
• AG-690/09920058
• SR-01000501419-1
• CCG-21212
• HMS2306K14
• [2-(butylsulfanyl)-1H-benzimidazol-1-yl]acetic acid
• AKOS000283155
• 2-(2-butylsulfanylbenzimidazol-1-yl)acetic acid
• CHEMBL2048152
• SCHEMBL5109258
• SMR000113341
• EU-0046242
• BDBM50387239
• MLS000549578
• DB-335894
• 312929-75-2

• Inchi： 1S/C13H16N2O2S/c1-2-3-8-18-13-14-10-6-4-5-7-11(10)15(13)9-12(16)17/h4-7H,2-3,8-9H2,1H3,(H,16,17)
• InChI Key： MPVWBSXUPRXRNF-UHFFFAOYSA-N
• SMILES： S(CCCC)C1=NC2C=CC=CC=2N1CC(=O)O

Computed Properties

• Exact Mass: 264.09338
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 55.12